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Compound of Interest

Compound Name: S23757

L Get Quote

Cat. No.: B1680389

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The initial user request referenced "S23757." Subsequent research indicates this
may be a typographical error and has been interpreted as the compound identified by CAS
Number 723757-41-3. This document pertains to N-(4-Hydroxyphenyl)-2-methoxyacetamide.
The information provided herein is based on publicly available data, which is limited. This guide
should be used as a supplementary resource, and all laboratory work should be conducted in
accordance with institutional and regulatory safety protocols.

Chemical Identification

Identifier

Value

Chemical Name

N-(4-Hydroxyphenyl)-2-methoxyacetamide

CAS Number

723757-41-3[1]

Molecular Formula

C9H11NO3[1]

Molecular Weight 181.19 g/mol [1]
N-(4-hydroxyphenyl)-2-methoxyacetamide,
Synonyms
RefChem:827697, MFCD05155980[1]
IUPAC Name N-(4-hydroxyphenyl)-2-methoxyacetamide[1]
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Physical and Chemical Properties

The following data has been computationally predicted.

Property Value Source
XLogP3 0.4 PubChem[1]
Hydrogen Bond Donor Count 2 PubChem
Hydrogen Bond Acceptor

Count 3 PubChem
Rotatable Bond Count 4 PubChem
Exact Mass 181.07389321 Da PubChem[1]
Monoisotopic Mass 181.07389321 Da PubChem[1]
Topological Polar Surface Area  58.6 A2 PubChem[1]
Heavy Atom Count 13 PubChem
Formal Charge 0 PubChem
Complexity 164 PubChem[1]

Safety and Hazard Information

Based on the Globally Harmonized System (GHS), N-(4-Hydroxyphenyl)-2-methoxyacetamide

is classified with the following hazards.[1]

GHS Pictograms:

Signal Word: Warning

Hazard Statements:

© 2025 BenchChem. All rights reserved.

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/836717
https://pubchem.ncbi.nlm.nih.gov/compound/836717
https://pubchem.ncbi.nlm.nih.gov/compound/836717
https://pubchem.ncbi.nlm.nih.gov/compound/836717
https://pubchem.ncbi.nlm.nih.gov/compound/836717
https://pubchem.ncbi.nlm.nih.gov/compound/836717
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Precautionary Statements (General Recommendations):
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Category

Recommendations

Prevention

Obtain special instructions before use. Do not
handle until all safety precautions have been
read and understood. Wash face, hands, and
any exposed skin thoroughly after handling.
Wear protective gloves, protective clothing, eye
protection, and face protection. Avoid breathing
dust, fume, gas, mist, vapors, or spray. Use only

outdoors or in a well-ventilated area.

Response

If swallowed: Immediately call a POISON
CENTER or doctor/physician. Rinse mouth. If on
skin: Wash with plenty of soap and water. If skin
irritation occurs, get medical advice/attention.
Take off contaminated clothing and wash it
before reuse. If in eyes: Rinse cautiously with
water for several minutes. Remove contact
lenses, if present and easy to do. Continue
rinsing. If eye irritation persists, get medical
advice/attention. If inhaled: Remove person to
fresh air and keep comfortable for breathing.
Call a POISON CENTER or doctor/physician if

you feel unwell.

Storage

Store in a well-ventilated place. Keep container
tightly closed. Store locked up. A common
recommendation is to store sealed in a dry,

room temperature environment.

Disposal

Dispose of contents/container to an approved

waste disposal plant.

Experimental Protocols

A comprehensive search of publicly available scientific literature and chemical databases did

not yield any specific experimental protocols for the synthesis, handling, or use of N-(4-

Hydroxyphenyl)-2-methoxyacetamide. Researchers should develop and validate their own
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protocols based on the known hazards and physical properties of the compound, adhering to
standard laboratory safety practices.

Biological Activity and Signaling Pathways

There is no publicly available information regarding the biological activity, mechanism of action,
or associated signaling pathways for N-(4-Hydroxyphenyl)-2-methoxyacetamide. Therefore, no
diagrams for signaling pathways or experimental workflows can be provided at this time.

Logical Workflow for Handling Unknown
Compounds

For compounds with limited safety information, such as N-(4-Hydroxyphenyl)-2-
methoxyacetamide, a cautious and systematic approach is mandatory. The following logical
workflow is recommended.
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General Handling Workflow for Compounds with Limited Data

Preparation Phase

Information Gathering
(MSDS, Literature Search)

Input

Conduct Risk Assessment

Determines Informs

Select Appropriate PPE

(Gloves, Goggles, Lab Coat) Develop Standard Operating Procedure (SOP)

andates

Handling Phase

Work in a Controlled Area
(Fume Hood)

Handle Smallest Possible Quantities

Avoid Aerosol Generation

roceed to

Post-Handling Phase

Decontaminate Surfaces and Equipment

Y

Dispose of Waste According to Regulations

Y

Document Experiment and Any Incidents

Click to download full resolution via product page

Caption: General workflow for safely handling chemical compounds with limited safety data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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